
Application Notes and Protocols: BPI-15086
Treatment for H1975 Cells

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction
BPI-15086 is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase

inhibitor (TKI) designed to selectively target the EGFR T790M mutation.[1][2] This mutation is a

common mechanism of acquired resistance to first- and second-generation EGFR TKIs in non-

small cell lung cancer (NSCLC). The NCI-H1975 cell line, which harbors both the activating

L858R mutation and the T790M resistance mutation, serves as a critical in vitro model for

studying the efficacy of next-generation inhibitors like BPI-15086. These application notes

provide detailed protocols for evaluating the effects of BPI-15086 on H1975 cells, including

assessments of cell viability, impact on EGFR signaling pathways, and induction of apoptosis.

Data Presentation
Table 1: In Vitro IC50 Values of Third-Generation EGFR
TKIs against H1975 Cells
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Compound IC50 (nM) Reference

Osimertinib 5 [3]

Rociletinib 23 [3]

Nazartinib 52 [4]

BPI-15086 (Kinase Assay) 15.7 (against EGFR T790M) [2]

Note: The IC50 value for BPI-15086 in H1975 cells is not publicly available. The provided

kinase assay data suggests potent activity. For experimental design, a dose-response curve

starting from low nanomolar concentrations (e.g., 1 nM) to micromolar concentrations (e.g., 10

µM) is recommended to determine the empirical IC50 in H1975 cells.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the targeted signaling pathway and the general experimental

workflow for assessing the efficacy of BPI-15086 in H1975 cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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